Cas no 2246426-83-3 ([1,2,4]Triazolo[1,5-c]pyrimidin-5-amine, 7-chloro-)

• Product Name: [1,2,4]Triazolo[1,5-c]pyrimidin-5-amine, 7-chloro-
• CAS No: 2246426-83-3
• MF: C₅H₄ClN₅
• MW: 169.571758270264
• MDL: MFCD11043978
• CID: 5194356
• Update Time: 2025-10-29

[1,2,4]Triazolo[1,5-c]pyrimidin-5-amine, 7-chloro- Chemical and Physical Properties

Names and Identifiers

• 7-chloro-[1,2,4]triazolo[1,5-f]pyrimidin-5-amine
• [1,2,4]Triazolo[1,5-c]pyrimidin-5-amine, 7-chloro-
• 7-chloro-[1,2,4]triazolo[1,5-c]pyrimidine-5-amine

• MDL： MFCD11043978
• Inchi： 1S/C5H4ClN5/c6-3-1-4-8-2-9-11(4)5(7)10-3/h1-2H,(H2,7,10)
• InChI Key： VCPZTKBVXZWSDO-UHFFFAOYSA-N
• SMILES： C1(N)=NC(Cl)=CC2=NC=NN12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on [1,2,4]Triazolo[1,5-c]pyrimidin-5-amine, 7-chloro-

Comprehensive Analysis of [1,2,4]Triazolo[1,5-c]pyrimidin-5-amine, 7-chloro- (CAS No. 2246426-83-3)

The compound [1,2,4]Triazolo[1,5-c]pyrimidin-5-amine, 7-chloro- (CAS No. 2246426-83-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This triazolopyrimidine derivative is characterized by a fused triazole and pyrimidine ring system, which is further substituted with a chloro group at the 7-position and an amine group at the 5-position. Such modifications make it a versatile scaffold for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like [1,2,4]Triazolo[1,5-c]pyrimidin-5-amine, 7-chloro- has surged, driven by their potential in treating various diseases. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that has revolutionized cancer therapy. The chloro substitution enhances the molecule's binding affinity to target proteins, making it a promising candidate for precision medicine. Additionally, its triazolopyrimidine core is being explored for its anti-inflammatory and antimicrobial properties, aligning with the global focus on combating antibiotic resistance.

The synthesis of [1,2,4]Triazolo[1,5-c]pyrimidin-5-amine, 7-chloro- involves multi-step organic reactions, often starting from readily available pyrimidine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are part of the broader trend toward green chemistry, which emphasizes reducing waste and energy consumption. The compound's CAS No. 2246426-83-3 serves as a unique identifier in chemical databases, facilitating its tracking in high-throughput screening and computational drug design.

From a commercial perspective, [1,2,4]Triazolo[1,5-c]pyrimidin-5-amine, 7-chloro- is supplied by several specialty chemical manufacturers, catering to the needs of pharmaceutical R&D and academic research. Its stability under standard conditions and solubility in common organic solvents make it a practical choice for laboratory use. The compound's molecular weight and logP values are critical parameters for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, which are essential for drug development pipelines.

Looking ahead, the applications of [1,2,4]Triazolo[1,5-c]pyrimidin-5-amine, 7-chloro- are expected to expand, particularly in the fields of bioconjugation and proteolysis-targeting chimeras (PROTACs). These cutting-edge technologies are transforming drug discovery by enabling targeted protein degradation. As the scientific community continues to explore the compound's potential, its CAS No. 2246426-83-3 will remain a key reference for researchers worldwide.